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Compound of Interest

Compound Name: 3-Bromo-4-nitropyridine

Cat. No.: B1272033 Get Quote

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical reagents are paramount to ensuring laboratory safety and

environmental compliance. 3-Bromo-4-nitropyridine, a compound utilized in various synthetic

applications, is classified as a hazardous substance requiring meticulous disposal procedures.

This guide provides essential, step-by-step instructions for the safe handling and disposal of 3-
Bromo-4-nitropyridine, ensuring the well-being of laboratory personnel and adherence to

regulatory standards.

Immediate Safety and Hazard Identification
Before handling 3-Bromo-4-nitropyridine, it is crucial to be fully aware of its associated

hazards. This compound is harmful if swallowed, causes skin irritation, and can lead to serious

eye irritation.[1][2] It may also cause respiratory irritation.[1][2][3] Therefore, all handling should

be conducted in a well-ventilated area, preferably within a certified chemical fume hood, while

wearing appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) Requirements:
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PPE Item Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber, Viton®)

To prevent skin contact and

absorption.

Eye/Face Protection

Safety glasses with side-

shields or chemical splash

goggles

To protect eyes from splashes.

Skin and Body Protection Standard laboratory coat
To protect clothing and skin

from contamination.

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood
To avoid inhalation of vapors.

In the event of a spill, the area should be evacuated immediately. For small spills, use an inert

absorbent material for containment.[3][4] All contaminated materials, including PPE, must be

collected in a sealed, labeled hazardous waste container for disposal.[4][5] Large spills

necessitate immediate evacuation and contacting the institution's Environmental Health and

Safety (EHS) department.[4]

Step-by-Step Disposal Protocol
The disposal of 3-Bromo-4-nitropyridine must be managed as hazardous waste through an

approved waste disposal plant.[3] Adherence to institutional and regulatory guidelines is

mandatory.

Waste Segregation: Designate a specific, clearly labeled waste container for "Halogenated

Organic Solids." It is critical to not mix 3-Bromo-4-nitropyridine waste with non-

halogenated or other incompatible chemical waste streams, as this can lead to dangerous

reactions and complicate the disposal process.[5][6]

Waste Collection and Containerization:

Collect all waste forms of 3-Bromo-4-nitropyridine, including residual amounts,

contaminated items (e.g., gloves, weighing paper, absorbent pads), and solutions in a

dedicated, compatible, and sealable container.[5][7]
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The container should be robust and non-reactive, such as glass or high-density

polyethylene (HDPE).[5] Ensure the container is in good condition with a secure, leak-

proof lid.[5][8]

Avoid overfilling the container; a general rule is to leave at least 10% of headspace to

accommodate vapor expansion.

Labeling of Waste Containers: All hazardous waste containers must be accurately and

clearly labeled from the moment the first piece of waste is added. The label should include:

The words "Hazardous Waste".[5][8]

The full chemical name: "3-Bromo-4-nitropyridine".[5]

The specific hazards associated with the chemical (e.g., Harmful, Irritant).[7]

The date the waste was first added to the container.[5]

The name and contact information of the principal investigator and the laboratory location.

[5]

Storage of Chemical Waste:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory.[5]

This area must be well-ventilated, secure, and away from sources of ignition and

incompatible materials.[4][5][9]

Waste should be stored in secondary containment to prevent the spread of material in

case of a leak.[8]

Arranging for Disposal:

Once the waste container is full or has been in storage for a period defined by your

institution's policy (often not to exceed one year), arrange for its collection.
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.[5] Follow all institutional

procedures for requesting waste collection.

Disposal of Empty Containers:

An empty container that held 3-Bromo-4-nitropyridine must also be treated as

hazardous waste unless it has been triple-rinsed.[5][10]

The rinsate from the triple-rinse process must be collected and disposed of as hazardous

waste.[8]

After proper rinsing, deface or remove the original labels, and dispose of the container as

regular trash, in accordance with institutional guidelines.[10]

Quantitative Data Summary
The following table summarizes key quantitative data for 3-Bromo-4-nitropyridine and a

related compound, providing a quick reference for safety and handling.

Property 3-Bromo-4-nitropyridine
3-Bromo-4-nitropyridine N-
oxide

CAS Number 89364-04-5[2] 1678-49-5[3][11]

Molecular Formula C₅H₃BrN₂O₂ C₅H₃BrN₂O₃[1][11]

Molecular Weight 202.99 g/mol [2] 218.99 g/mol [1]

Melting Point 66-67 °C[2] 152 - 154 °C[3]

Appearance Not Specified Yellow Crystalline Solid[3][11]

Purity 97%[2] ≥98.0%[11]

Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 3-Bromo-4-nitropyridine waste in a laboratory setting.
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Start: Generation of
3-Bromo-4-nitropyridine Waste

Is the waste container
 a designated 'Halogenated
Organic Solids' container?

Obtain and label a new,
compatible waste container.

No

Add waste to the container.
Ensure proper PPE is worn.

Yes

Is the container properly labeled
with 'Hazardous Waste',

chemical name, and date?

Affix a complete hazardous
waste label immediately.

No

Store the sealed container in a
designated Satellite Accumulation Area.

Yes

Is the container full or has it
reached the storage time limit?

Continue to add waste as needed,
ensuring the container remains sealed.

No

Arrange for waste pickup through
the institutional EHS department

or a licensed contractor.

Yes

End: Waste is properly
disposed of.

Click to download full resolution via product page

Caption: Disposal workflow for 3-Bromo-4-nitropyridine waste.
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By adhering to these detailed procedures, laboratory professionals can ensure the safe

handling and compliant disposal of 3-Bromo-4-nitropyridine, fostering a secure and

environmentally responsible research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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